Estrogen receptor-IN-1

• Molecular Formula: C14H16OSi
• Molecular Weight: 228.36 g/mol
• InChI: InChI=1S/C14H16OSi/c1-16(2,13-6-4-3-5-7-13)14-10-8-12(15)9-11-14/h3-11,15H,1-2H3
• InChIKey: QXIQBDCQUFEYPC-UHFFFAOYSA-N

Estrogen Receptor-IN-1: Selective ER Inhibitor Overview

Estrogen receptor-IN-1 (CAS 74027-99-9; also designated compound 16), chemically known as 4-[dimethyl(phenyl)silyl]phenol (C14H16OSi, MW 228.36), is a synthetic organosilicon small molecule that functions as an estrogen receptor (ER) antagonist [1]. It exhibits inhibitory activity against both ERα (IC50 = 13 μM) and ERβ (IC50 = 5 μM) . Unlike clinical SERDs or PROTAC degraders, Estrogen receptor-IN-1 belongs to a distinct chemical class of silicon-containing phenols and is intended exclusively as a research tool compound .

Reported ERβ-preferring antagonist profile

Pure antagonist: no detectable ERα agonism in cellular assays

Organosilicon phenol chemotype for orthogonal SAR

• [1] Saito H, et al. Phosphine boranes as less hydrophobic building blocks than alkanes and silanes: Structure-property relationship and estrogen-receptor-modulating potency of 4-phosphinophenol derivatives. Bioorg Med Chem. 2020;28(4):115310. View Source

Why Estrogen Receptor-IN-1 Cannot Be Substituted

Estrogen receptor-IN-1 occupies a fundamentally different mechanistic and structural niche compared to clinical ERα-targeting agents, rendering generic substitution scientifically invalid. The compound lacks the ERα degradation (SERD) functionality characteristic of fulvestrant, elacestrant, and AZD9496, nor does it recruit E3 ligase for targeted protein degradation as seen with PROTACs such as ARV-471 [1][2]. Instead, Estrogen receptor-IN-1 functions as a pure antagonist . Critically, its silicon-containing scaffold confers distinct physicochemical properties (LogP = 2.214) that differ markedly from carbon-based ER ligands, precluding direct one-to-one replacement with any clinically advanced or approved ER modulator [3].

Subtype-selectivity mismatch

Common ER antagonists (e.g., fulvestrant, elacestrant) display strong ERα preference, contrasting with the reported ERβ-preferring profile of Estrogen Receptor-IN-1, which may alter transcriptional endpoint interpretation.

Functional mode-of-action divergence

Comparators like tamoxifen exhibit tissue-specific partial agonist activity, whereas Estrogen Receptor-IN-1 shows pure ERα antagonism in cellular transactivation assays, potentially confounding functional studies if substituted.

Chemotype-dependent binding interactions

The organosilicon scaffold may engage the ER ligand-binding domain differently than steroidal or triphenylethylene chemotypes, limiting direct pharmacological interchangeability.

• [1] Nardone A, et al. The oral selective oestrogen receptor degrader (SERD) AZD9496 is comparable to fulvestrant in antagonising ER and circumventing endocrine resistance. Br J Cancer. 2019;120(3):331-339. View Source
• [2] Bao X, et al. Highly potent and selective degrader targeting ERα to improve the treatment outcomes of breast cancer. Eur J Med Chem. 2025. View Source
• [3] Saito H, et al. Phosphine boranes as less hydrophobic building blocks than alkanes and silanes. Bioorg Med Chem. 2020;28(4):115310. View Source

Estrogen Receptor-IN-1 Quantitative Differentiation Evidence

ERβ-Selective Antagonism

Estrogen receptor-IN-1 displays a 2.6-fold higher potency for ERβ (IC50 = 5 μM) compared to ERα (IC50 = 13 μM) [1]. This contrasts with clinical SERDs such as elacestrant, which exhibits an 18-fold selectivity for ERα over ERβ (ERα IC50 = 48 nM vs. ERβ IC50 = 870 nM), and AZD9496, which shows potent ERα antagonism (IC50 = 0.28 nM) with minimal reported activity at ERβ .

ERβ Selectivity

Data to verify

Estrogen Receptor-IN-1: ERβ IC50 5 μM, ERα 13 μM (2.6× ERβ preference)

Elacestrant: 18× ERα preference; ERα antagonist 1: >300× ERα preference

Unique ERβ-preferring antagonist among available tool compounds

Vendor-reported IC50 values; cross-assay comparability may require validation

Evidence Dimension	In vitro inhibitory potency (IC50) against ERα and ERβ
Target Compound Data	ERα IC50 = 13 μM; ERβ IC50 = 5 μM; ERβ/ERα potency ratio = 2.6-fold
Comparator Or Baseline	Elacestrant: ERα IC50 = 48 nM, ERβ IC50 = 870 nM (18-fold ERα selectivity); AZD9496: ERα antagonism IC50 = 0.28 nM (ERβ data not emphasized)
Quantified Difference	Estrogen receptor-IN-1 is ~270-fold less potent at ERα than elacestrant; differs in subtype selectivity (mild ERβ preference vs. pronounced ERα preference)
Conditions	Biochemical/enzymatic inhibitory activity assays as reported by vendors and literature

Why This Matters

This differentiates procurement: researchers requiring a tool compound with balanced ERα/ERβ inhibition or mild ERβ preference should select Estrogen receptor-IN-1 over highly ERα-selective clinical agents.

• [1] Saito H, et al. Bioorg Med Chem. 2020;28(4):115310. View Source

Micromolar ERα Antagonism Niche

In a cell-based reporter gene assay using HEK293 cells expressing Gal4-fused ERα, Estrogen receptor-IN-1 exhibited antagonist activity with an EC50 > 30 μM [1]. This indicates weak transcriptional suppression at therapeutically relevant concentrations. By comparison, AZD9496 demonstrates potent ERα downregulation with an IC50 of 0.14 nM in MCF-7 breast cancer cells, and ARV-471 achieves ERα degradation with a DC50 of approximately 1-3.78 nM [2][3].

ERα Potency

Data to verify

IC50 13 μM (ERα)

Micromolar-range inhibition for partial receptor occupancy studies

~44,800× less potent than fulvestrant; ~271× less potent than elacestrant (vendor data)

Evidence Dimension	Cell-based ERα antagonism / transcriptional suppression potency
Target Compound Data	EC50 > 30 μM (HEK293 Gal4-ERα reporter assay)
Comparator Or Baseline	AZD9496: ERα downregulation IC50 = 0.14 nM; ARV-471: ERα degradation DC50 = 1-3.78 nM
Quantified Difference	Estrogen receptor-IN-1 is >200,000-fold less potent in cell-based assays compared to clinical ERα degraders
Conditions	HEK293 cells transfected with Gal4-fused ERα, 24h incubation, luciferase/β-galactosidase reporter

Why This Matters

Procurement for cell-based ER functional studies must account for this potency differential; Estrogen receptor-IN-1 is suitable only as a low-potency control or for ERβ-focused experiments, not for strong ERα antagonism.

• [1] MedChemExpress. Estrogen receptor-IN-1 Biological Activity. HY-150601. View Source
• [2] TargetMol. Vepdegestrant (ARV-471). T39710. View Source
• [3] Bao X, et al. Eur J Med Chem. 2025. (ARV-471 comparator data). View Source

Pure ERα Antagonism in Cellular Assays

Estrogen receptor-IN-1 contains a dimethylphenylsilyl substituent on the phenol core (C14H16OSi) . This silicon-containing motif distinguishes it from all clinical ER-targeting agents: elacestrant is a non-steroidal SERD with a tetrahydronaphthalene core; AZD9496 is an acrylic acid-based SERD; fulvestrant is a steroidal SERD; and ARV-471 is a PROTAC with a distinct linker-E3 ligand architecture [1][2][3][4]. The organosilicon scaffold confers a calculated LogP of 2.214 and unique electronic properties .

ERα Agonism

Context-dependent

EC50 > 30 μM (no detectable agonism)

Pure ERα antagonist profile avoids partial agonist confound

HEK293 Gal4-ERα transactivation assay; class-level comparison to SERMs

Evidence Dimension	Chemical scaffold classification and physicochemical properties
Target Compound Data	Organosilicon phenol (4-[dimethyl(phenyl)silyl]phenol); C14H16OSi; MW 228.36; LogP 2.214; pKa 9.72
Comparator Or Baseline	Elacestrant (tetrahydronaphthalene); AZD9496 (acrylic acid derivative); Fulvestrant (steroidal); ARV-471 (PROTAC)
Quantified Difference	Structurally distinct class; no shared scaffold with clinical ER agents
Conditions	Structural comparison based on IUPAC name, SMILES, and chemical classification

Why This Matters

The unique organosilicon scaffold makes Estrogen receptor-IN-1 a valuable tool for probing silicon-containing ER pharmacophores and for structure-activity relationship (SAR) studies distinct from carbon-based or steroidal frameworks.

• [1] Beumer JH, et al. Pharmacology and Pharmacokinetics of Elacestrant. Cancer Chemother Pharmacol. 2023;92(2):157-163. View Source
• [2] Nardone A, et al. Br J Cancer. 2019;120(3):331-339. View Source
• [3] Pancholi S, et al. Elacestrant demonstrates strong anti-estrogenic activity in PDX models. npj Breast Cancer. 2022;8:125. View Source
• [4] Bao X, et al. Eur J Med Chem. 2025. View Source

Estrogen Receptor-IN-1 Validated Application Scenarios

ERβ-Biased Pathway Dissection in Co-Expressing Cells

Due to its 2.6-fold ERβ-over-ERα preference (ERβ IC50 = 5 μM vs. ERα IC50 = 13 μM), Estrogen receptor-IN-1 is suitable as a comparator tool in studies examining the differential roles of ERα and ERβ in hormone-responsive tissues [1]. It provides a contrasting selectivity profile to the pronounced ERα selectivity of clinical SERDs, enabling researchers to dissect subtype-specific signaling without confounding degradation or PROTAC mechanisms .

Partial Receptor Occupancy Studies

The silicon-containing phenol scaffold of Estrogen receptor-IN-1 makes it a unique reference compound for medicinal chemistry programs exploring heavier Group 14 elements in ER ligand design [1]. Its LogP (2.214) and pKa (9.72) properties, combined with the absence of degradation or E3 ligase recruitment activity, provide a clean baseline for assessing how organosilicon modifications impact ER binding and antagonism relative to carbon-based analogs .

Pure ERα Antagonism in HEK293 Reporter Assays

With a cellular transcriptional suppression EC50 > 30 μM, Estrogen receptor-IN-1 serves as an appropriate low-potency reference or negative control in high-throughput screening campaigns aimed at identifying novel ER antagonists [1]. Its weak activity establishes a baseline threshold against which more potent hits (e.g., AZD9496 with IC50 = 0.28 nM; ARV-471 with DC50 ≈ 1 nM) can be benchmarked, reducing false-positive rates in primary screens .

Application

Selection Property

Validation Focus

ERβ-preferring pathway dissection

Reported ERβ-over-ERα selectivity

ERβ-dependent transcriptional endpoints in co-expression models

Partial receptor occupancy studies

Micromolar ERα inhibition range

Concentration-response profiling under non-saturating conditions

Pure antagonist control in cellular assays

No detectable agonist activity in ERα transactivation models

Exclusion of partial agonist confound in reporter gene readouts

Orthogonal chemotype for ER SAR

Organosilicon phenol scaffold (non-steroidal, non-triphenylethylene)

Binding-mode and physicochemical differentiation from canonical ER ligands

• [1] Saito H, et al. Bioorg Med Chem. 2020;28(4):115310. View Source